Cas no 1804337-24-3 (3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804337-24-3
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4828781
• Update Time: 2025-05-25

3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H6F5NO2/c9-1-5-7(10)4(3-15)6(2-14-5)16-8(11,12)13/h2,15H,1,3H2
• InChI Key： CEADHRDINMAHMX-UHFFFAOYSA-N
• SMILES： FC1C(CF)=NC=C(C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Overview of 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804337-24-3)

The compound 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804337-24-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of fluorine and trifluoromethoxy groups, contribute to its enhanced reactivity and bioavailability. This molecule has garnered attention due to its role in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the search for fluorinated compounds has surged, driven by their ability to improve drug potency and metabolic stability. Researchers and industry professionals frequently inquire about the synthesis methods, applications, and safety profiles of such compounds. 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol stands out due to its versatility in medicinal chemistry and material science, making it a subject of ongoing studies and patents.

The compound's CAS No. 1804337-24-3 is often searched alongside terms like "fluoropyridine derivatives", "trifluoromethoxy group applications", and "pyridine methanol synthesis". These keywords reflect the broader interest in heterocyclic chemistry and fluorine-based innovations. Its structural complexity also makes it a candidate for catalysis and polymer modification, addressing modern challenges in green chemistry and industrial processes.

From a pharmaceutical perspective, 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol is explored for its potential in central nervous system (CNS) drugs and anti-inflammatory agents. The incorporation of fluorine atoms enhances binding affinity to biological targets, a trend highlighted in recent drug discovery publications. Additionally, its agrochemical applications include use as an intermediate in pesticide and herbicide formulations, catering to the need for eco-friendly pest control solutions.

The synthesis of CAS No. 1804337-24-3 typically involves multi-step reactions, including halogenation, etherification, and reduction processes. Optimizing these methods for scalability and yield is a key focus area, as indicated by patent filings and academic research. Environmental considerations, such as solvent selection and waste minimization, are also critical, aligning with the green chemistry principles emphasized in regulatory guidelines.

In summary, 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-methanol represents a cutting-edge example of fluorinated heterocycles with broad applicability. Its relevance to drug development, agricultural chemistry, and industrial innovation ensures continued interest and investment. As the scientific community prioritizes sustainable synthesis and functional materials, this compound is poised to play a pivotal role in advancing these fields.